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Compound of Interest |

Compound Name: 7-Hydroxy-5,8-Dimethoxyflavone
CAS No.: 3316-54-9
Cat. No.: B11831921

Get Quote

Technical Memorandum

Dear Colleagues,

This memorandum addresses the request for an in-depth technical guide on 7-Hydroxy-5,8-
Dimethoxyflavone. A cornerstone of any scientifically rigorous document is the precise
identification of the chemical entity in question, universally achieved through its Chemical
Abstracts Service (CAS) number. Despite a comprehensive and multi-faceted search across
numerous chemical databases, supplier catalogs, and the scientific literature, a specific CAS
number for 7-Hydroxy-5,8-Dimethoxyflavone could not be located.

The absence of a dedicated CAS number for this specific isomeric structure prevents the
creation of a reliable and authoritative technical guide. Attributing properties, synthesis
methods, or biological activities without this definitive identifier would carry a significant risk of
scientific inaccuracy, potentially conflating data from related but distinct flavonoid isomers.

Summary of Search and Findings

An exhaustive search was conducted to identify the CAS number and associated technical
data for 7-Hydroxy-5,8-Dimethoxyflavone. This investigation included:
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e Chemical Databases: Extensive queries in PubChem, ChemSpider, and other chemical
structure databases.

o Commercial Supplier Catalogs: Searches of major chemical suppliers who typically provide
CAS numbers for their listed compounds.

o Scientific Literature: Broad searches of peer-reviewed journals for synthesis,
characterization, and biological studies that might mention this specific flavone.

While the target compound’'s CAS number remains elusive, our search did yield information on
several structurally related isomers, which are detailed below. This information is provided to
aid in distinguishing these compounds from the requested molecule and to offer context on the
chemical space of dimethoxy-hydroxy-flavones.

Identified Related Flavonoid Isomers

Our investigation revealed data for several isomers, highlighting the importance of precise
substitution patterns on the flavone core for chemical identity and, consequently, biological
function.

Table 1: Physicochemical Properties of Related Flavonoid Isomers

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11831921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Molecular Key
Compound Molecular . T o
CAS Number Weight (g/mol  Distinguishing
Name Formula
) Feature
5-Hydroxy-7,8-
) Hydroxyl group
dimethoxyflavon 3570-62-5[1] C17H140s5 298.29[1] -
at C5 position.
e
4' 5-Dihydroxy-
- y Y Additional
f 6608-33-9[2] C17H1406 314.29[2] hydroxyl group
dimethoxyflavon _
on the B-ring.
e
5,7-
] Lacks a hydroxyl
Dimethoxyflavon 21392-57-4[3] C17H1404 282.29[3]
group.
e
7-Hydroxy-5- Flavanone (not
methoxy-6,8- flavone) structure
_ 83247-72-7[4] Ci18H1804 298.3[4] o
dimethylflavanon with different
e substitution.
Flavanone with
7-Hydroxy-2',5,8- N
. an additional
trimethoxyflavan 100079-34-3[5] C18H180s 330.3

one

methoxy group

on the B-ring.

It is noteworthy that a glucuronidated form, 7-Hydroxy-5,8-dimethoxyflavone 7-glucuronide,
is listed in the PubChem database (CID 44258559).[6][7] This suggests the potential for the
aglycone (7-Hydroxy-5,8-Dimethoxyflavone) to exist as a metabolite or synthetic precursor.

However, the database does not provide a separate CAS number for the aglycone itself.

Implications for Research and Development

The lack of a CAS number and the corresponding scarcity of dedicated scientific literature for

7-Hydroxy-5,8-Dimethoxyflavone indicate that this specific isomer is not a well-characterized

compound in the public domain. It may be a novel synthetic target, a rare natural product that

has not been fully characterized, or a hypothetical structure.
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For researchers and drug development professionals, this presents both a challenge and an
opportunity. The synthesis and characterization of 7-Hydroxy-5,8-Dimethoxyflavone could
represent a novel area of investigation. Should this compound be synthesized, it would be
imperative for the researchers to submit it for CAS registration to ensure its unique
identification in future studies.

Proposed Path Forward and Recommendations

Given the current state of available information, we recommend the following for any research

program interested in this specific flavone:

o De Novo Synthesis and Characterization: The first logical step would be the unambiguous
chemical synthesis of 7-Hydroxy-5,8-Dimethoxyflavone. This would need to be followed by
rigorous structural elucidation using modern analytical techniques.

o Analytical Method Development: A detailed protocol for the analytical characterization of the
synthesized compound would need to be established.

o High-Performance Liquid Chromatography (HPLC): To determine purity.
o Mass Spectrometry (MS): To confirm the molecular weight.

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To definitively establish
the chemical structure and substitution pattern.

o CAS Registry Submission: Upon successful synthesis and characterization, the compound's
data should be submitted to the Chemical Abstracts Service to obtain a unique CAS number.

Below is a conceptual workflow for the initial characterization of a newly synthesized flavonoid,
such as 7-Hydroxy-5,8-Dimethoxyflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Hydroxy-7,8-dimethoxyflavone | C17H1405 | CID 188316 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. mdpi.com [mdpi.com]

¢ 3. PhytoBank: Showing 7-hydroxy-4,8-dimethoxy-5-methyl-chromen-2-one (PHY0005988)
[phytobank.ca]

e 4.5,6,4'-Trihydroxy-7,3'-dimethoxyflavone | C17H1407 | CID 10359254 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. 7-Hydroxy-2',5,8-trimethoxyflavanone | CAS:100079-34-3 | Flavonoids | High Purity |
Manufacturer BioCrick [biocrick.com]

¢ 6. 7-Hydroxy-5,8-dimethoxyflavone 7-glucuronide | C23H22011 | CID 44258559 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. 4'5-Dihydroxy-7,8-dimethoxyflavone | C17H1406 | CID 14585506 - PubChem
[pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [7-Hydroxy-5,8-Dimethoxyflavone CAS numbery.
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11831921/docs#7-hydroxy-5-8-dimethoxyflavone-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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